N-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2-phenoxyacetamide

• IUPAC Name: N-[[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C19H19FN2O3/c20-15-6-8-16(9-7-15)22-12-14(10-19(22)24)11-21-18(23)13-25-17-4-2-1-3-5-17/h1-9,14H,10-13H2,(H,21,23)
• InChI Key: JUJWIYCTZMZGTH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)CNC(=O)COC3=CC=CC=C3
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about the functional groups present in the molecule.

Molecular Structure Analysis

The molecular structure of a compound is determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques provide information about the arrangement of atoms in the molecule and the chemical bonds between them.

Chemical Reactions Analysis

The chemical reactions of a compound are studied to understand its reactivity. This involves investigating how the compound reacts with different reagents, under various conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and stability. These properties are determined using various experimental techniques.

Scientific Research Applications

Anti-Breast Cancer Activity

• The synthesized compound has shown promise as an anti-breast cancer agent. Molecular docking studies revealed that its binding affinity to the human estrogen alpha receptor (ERα) is comparable to that of 4-OHT, a native ligand. .

Medicinal Chemistry and Drug Design

• Fluorinated compounds are popular in medicinal chemistry due to their enhanced stability and binding affinity. .

Antimicrobial Properties

• Pyrazoles and their derivatives play a role in antimicrobial activity. .

Anti-Inflammatory and Antioxidant Functions

• Pyrazoles are known for their anti-inflammatory and antioxidant properties. .

Cytotoxicity and Anti-Tumor Potential

• Pyrazole derivatives have been explored for their cytotoxicity and anti-tumor effects. .

Hepatic Cancer Agents

• Some pyrazoles have been patented as hepatic cancer (HePG-2) agents. .

Mechanism of Action

The mechanism of action of a compound describes how it interacts with biological systems. This is particularly important for drugs and other bioactive compounds.

Safety and Hazards

The safety and hazards associated with a compound are evaluated based on its toxicity, flammability, and environmental impact. This information is typically included in the compound’s Material Safety Data Sheet.

Future Directions

The future directions for the study of a compound could involve developing more efficient synthesis methods, investigating new reactions, or exploring potential applications in medicine, materials science, and other fields.